3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H21N3O3S/c28-21-10-11-22(29)27(21)19-7-3-6-18(13-19)23(30)26-24-25-20(14-31-24)17-9-8-15-4-1-2-5-16(15)12-17/h3,6-9,12-14H,1-2,4-5,10-11H2,(H,25,26,30)
• InChI Key: DCXMDIRLKIBXPA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol
• CAS No.: 684233-11-2

Description

This compound features a benzamide core substituted with a 2,5-dioxopyrrolidin-1-yl group at the 3-position and a 4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl moiety at the amide nitrogen. The tetrahydronaphthalenyl-thiazole substituent introduces lipophilicity and aromatic stacking capacity, which may enhance membrane permeability and target binding .

Comparison with Similar Compounds

Structural Analog: 3-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)benzamide

Key Differences :

• Substituents : The thiazole ring in the target compound is replaced with a benzothiazol-2-ylidene group containing ethyl and fluoro substituents.
• Conformation : The benzothiazol-2-ylidene moiety introduces a planar, conjugated system, contrasting with the tetrahydronaphthalenyl group’s partially saturated bicyclic structure.

Tetrahydroimidazo[1,2-a]pyridine Derivative (Compound 2d from )

Key Differences :

• Core Structure: Compound 2d (diethyl 3-benzyl-8-cyano-7-(4-nitrophenyl)-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate) features a fused bicyclic system instead of a benzamide backbone.
• Physicochemical Properties: Melting Point: 215–217°C (higher than typical benzamide derivatives, suggesting stronger intermolecular interactions) . Functional Groups: Nitro and cyano groups confer distinct electronic and steric properties compared to the succinimide and thiazole motifs.

Thiadiazole-Fused Derivatives ()

Comparative Data Table

Parameter	Target Compound	3-Ethyl-4,6-difluoro Analog	Tetrahydroimidazo[1,2-a]pyridine (2d)
Molecular Weight	~465.5 g/mol (estimated)	~470.4 g/mol	~522.5 g/mol
Key Substituents	Tetrahydronaphthalenyl-thiazole, pyrrolidinedione	Benzothiazolylidene, fluoro	Nitrophenyl, cyano, ester
Melting Point	Not reported	Not reported	215–217°C
Lipophilicity (LogP)	High (tetrahydronaphthalene)	Moderate (fluorine reduces LogP)	Moderate (nitro group increases polarity)
Spectral Confirmation	Not available	Not available	1H/13C NMR, IR, HRMS

Research Findings and Implications

• Reactivity: The pyrrolidin-2,5-dione group in the target compound may act as a Michael acceptor, enabling covalent inhibition of enzymes like kinases or proteases. This contrasts with the non-reactive ester and nitrile groups in compound 2d .
• Synthetic Challenges : The target compound’s synthesis likely requires regioselective coupling of the thiazole and tetrahydronaphthalene units, a step more complex than the one-pot reactions described for tetrahydroimidazo derivatives .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]benzamide, and how can reaction yields be optimized?

• Methodology : The compound can be synthesized via multi-step reactions, including amide coupling using carbodiimide-based reagents or acyl chlorides. For example, a similar benzamide derivative was prepared via coupling of 3-(2,5-dioxopyrrolidin-1-yl)benzoic acid with a thiazole-amine intermediate in dichloromethane (DCM) with triethylamine as a base. Reaction optimization involves controlling stoichiometry, temperature (0°C to room temperature), and purification via column chromatography or recrystallization to improve yields (15–50% reported for analogous compounds) .

Q. How can nuclear magnetic resonance (NMR) spectroscopy confirm the structural integrity of this compound?

• Methodology : Use $^1H$ NMR to verify proton environments (e.g., pyrrolidine dioxo protons at δ 2.6–3.1 ppm, thiazole protons at δ 7.2–7.5 ppm). $^{13}C$ NMR should confirm carbonyl carbons (amide C=O at ~168 ppm, pyrrolidone C=O at ~174 ppm). Compare experimental shifts with computational predictions or analogous compounds to resolve ambiguities .

Q. What purification techniques are effective for isolating this benzamide derivative?

• Methodology : High-performance liquid chromatography (HPLC) with a C18 column (acetonitrile/water gradient) is recommended for final purification. Recrystallization from ethanol/DMF mixtures (1:1) can also enhance purity (>95%). Monitor purity via HPLC retention time and mass spectrometry (ESI-MS) .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

• Methodology : If NMR signals overlap (e.g., aromatic protons in tetrahydronaphthalene or thiazole rings), employ 2D techniques (COSY, HSQC) to assign connectivity. For crystallographic ambiguities, use SHELXL for small-molecule refinement or SHELXE for experimental phasing, ensuring high-resolution data collection (>1.0 Å) . Cross-validate with IR (C=O stretches at ~1650–1750 cm$^{-1}$) and HRMS (m/z calculated for $\text{C}_{24}\text{H}_{22}\text{N}_4\text{O}_3\text{S}$: 470.14) .

Q. What strategies mitigate low yields in multi-step syntheses of this compound?

• Methodology : Apply Design of Experiments (DoE) to optimize critical variables (e.g., reagent ratios, solvent polarity). For example, a flow-chemistry approach improved yields in analogous diazomethane syntheses by enhancing mixing efficiency and reducing side reactions. Statistical modeling (e.g., response surface methodology) can identify optimal conditions .

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Methodology : Perform density functional theory (DFT) calculations to predict electronic properties (e.g., HOMO/LUMO energies) or molecular docking to assess binding to targets (e.g., enzymes). For fluorescent analogs, integrate time-dependent DFT (TD-DFT) with experimental UV-Vis data to correlate structure with emission properties .

Q. What are the challenges in scaling up synthesis while maintaining reproducibility?

• Methodology : Transition from batch to continuous-flow systems to control exothermic reactions (e.g., acyl chloride formation). Use in-line analytics (e.g., FTIR probes) to monitor intermediates. For heterogeneous reactions, ensure consistent particle size in solid reagents via milling .

Data Analysis and Interpretation

Q. How should researchers address discrepancies between theoretical and experimental molecular weights?

• Methodology : Re-example HRMS calibration and ionization conditions (e.g., ESI vs. MALDI). For persistent mismatches, consider isotopic patterns or adduct formation (e.g., $\text{[M+Na]}^+$). Cross-check synthetic intermediates via $^1H$ NMR to identify unaccounted impurities .

Q. What statistical approaches validate the significance of biological assay results for this compound?

• Methodology : Use ANOVA to compare dose-response curves across replicates. For IC$_{50}$ determinations, apply nonlinear regression (e.g., four-parameter logistic model) with 95% confidence intervals. Confirm target engagement via SPR or ITC binding assays .

Tables for Key Data

Analytical Technique	Key Observations	Reference
$^1H$ NMR (400 MHz, DMSO-d6)	δ 7.8–8.1 (thiazole H), δ 2.6–3.1 (pyrrolidine H)
HPLC (C18, 70% MeCN)	Retention time: 12.3 min; Purity: 96.7%
HRMS (ESI+)	m/z 470.1432 ($\text{[M+H]}^+$, calc. 470.1418)